Cas no 40621-54-3 (Phosphonic acid,diisodecyl ester)
40621-54-3 structure
Product Name:Phosphonic acid,diisodecyl ester
CAS No:40621-54-3
MF:C20H43O3P
MW:362.527387857437
CID:327065
PubChem ID:22019952
Update Time:2025-04-19
Phosphonic acid,diisodecyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid,diisodecyl ester
- bis(8-methylnonyl) hydrogen phosphite
- Diisodecyl hydrogen phosphite
- DTXSID40621596
- 40621-54-3
- SCHEMBL1547660
-
- Inchi: 1S/C20H43O3P/c1-19(2)15-11-7-5-9-13-17-22-24(21)23-18-14-10-6-8-12-16-20(3)4/h19-21H,5-18H2,1-4H3
- InChI Key: WCYCLRZMWNHMFD-UHFFFAOYSA-N
- SMILES: P(O)(OCCCCCCCC(C)C)OCCCCCCCC(C)C
Computed Properties
- Exact Mass: 362.29498223g/mol
- Monoisotopic Mass: 362.29498223g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 18
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 52.28000
- LogP: 7.23200
Phosphonic acid,diisodecyl ester Related Literature
-
1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
40621-54-3 (Phosphonic acid,diisodecyl ester) Related Products
- 25103-12-2(Triisooctyl phosphite)
- 6095-42-7(Trihexyl phosphite)
- 25448-25-3(Phosphorous acid,triisodecyl ester)
- 2929-86-4(Phosphorous acid,tris(decyl) ester)
- 2082-80-6(Phosphorous acid,trioctadecyl ester)
- 3028-88-4(Trioctyl Phosphite (mixture))
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent